Ethyl 3-[({2-[(2,6-dimethylanilino)carbonyl]phenoxy}acetyl)amino]benzoate

• Molecular Formula: C26H26N2O5
• Molecular Weight: 446.5 g/mol
• IUPAC Name: ethyl 3-[[2-[2-[(2,6-dimethylphenyl)carbamoyl]phenoxy]acetyl]amino]benzoate
• InChI: InChI=1S/C26H26N2O5/c1-4-32-26(31)19-11-8-12-20(15-19)27-23(29)16-33-22-14-6-5-13-21(22)25(30)28-24-17(2)9-7-10-18(24)3/h5-15H,4,16H2,1-3H3,(H,27,29)(H,28,30)
• InChI Key: DRRCFWKNTIEVLG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=CC=C2C(=O)NC3=C(C=CC=C3C)C

Description

Ethyl 3-[({2-[(2,6-dimethylanilino)carbonyl]phenoxy}acetyl)amino]benzoate, commonly known as EDPB, is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. EDPB is a member of the benzoate family of compounds and is synthesized through a specific method that involves several steps.

Mechanism of Action

The mechanism of action of EDPB is not fully understood, but it is believed to involve the inhibition of the cyclooxygenase (COX) pathway, which is responsible for the production of prostaglandins. Prostaglandins are known to play a key role in the inflammatory response, and their inhibition by EDPB may explain its anti-inflammatory properties.
Biochemical and Physiological Effects:
EDPB has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of COX-2 activity, the reduction of prostaglandin production, and the attenuation of the inflammatory response. It has also been shown to exhibit analgesic properties, reducing pain and discomfort associated with inflammation.

Advantages and Limitations for Lab Experiments

EDPB has several advantages for use in lab experiments, including its potent anti-inflammatory and analgesic properties, as well as its relatively low toxicity. However, it also has some limitations, including its relatively complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of EDPB, including further research into its mechanism of action and potential applications in the development of new drugs for the treatment of inflammatory diseases. It may also be useful to investigate the potential use of EDPB in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, further studies may be needed to fully understand the safety and toxicity of EDPB in humans.

Synthesis Methods

The synthesis of EDPB involves several steps, including the reaction of 2,6-dimethylaniline with phosgene to form 2,6-dimethylcarbamoyl chloride. This intermediate is then reacted with 2-(2-hydroxyphenyl)acetic acid to form the corresponding amide. Finally, this amide is reacted with ethyl 3-amino benzoate to produce EDPB.

Scientific Research Applications

EDPB has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.